7-benzyl-1,4,6-androstatriene-3,17-dione
7-benzyl-1,4,6-androstatriene-3,17-dione
Brand Name:
Vulcanchem
CAS No.:
131802-66-9
VCID:
VC0165349
InChI:
InChI=1S/C26H28O2/c1-25-12-10-20(27)16-19(25)15-18(14-17-6-4-3-5-7-17)24-21-8-9-23(28)26(21,2)13-11-22(24)25/h3-7,10,12,15-16,21-22,24H,8-9,11,13-14H2,1-2H3/t21-,22-,24-,25-,26-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)CC5=CC=CC=C5
Molecular Formula:
C26H28O2
Molecular Weight:
372.5 g/mol
7-benzyl-1,4,6-androstatriene-3,17-dione
CAS No.: 131802-66-9
Main Products
VCID: VC0165349
Molecular Formula: C26H28O2
Molecular Weight: 372.5 g/mol
| CAS No. | 131802-66-9 |
|---|---|
| Product Name | 7-benzyl-1,4,6-androstatriene-3,17-dione |
| Molecular Formula | C26H28O2 |
| Molecular Weight | 372.5 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S)-7-benzyl-10,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C26H28O2/c1-25-12-10-20(27)16-19(25)15-18(14-17-6-4-3-5-7-17)24-21-8-9-23(28)26(21,2)13-11-22(24)25/h3-7,10,12,15-16,21-22,24H,8-9,11,13-14H2,1-2H3/t21-,22-,24-,25-,26-/m0/s1 |
| Standard InChIKey | TZJKJQQPVWTQSG-AEFDYNLKSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C(=CC4=CC(=O)C=C[C@]34C)CC5=CC=CC=C5 |
| SMILES | CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)CC5=CC=CC=C5 |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)CC5=CC=CC=C5 |
| Synonyms | 7-BATDO 7-benzyl-1,4,6-androstatriene-3,17-dione 7-benzylandrosta-1,4,6-triene-3,17-dione |
| PubChem Compound | 125502 |
| Last Modified | Nov 11 2021 |
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